MICROPEROXIDASE (MP-8) SODIUM SALT
Description
Microperoxidase (MP-8) Sodium Salt is a heme-derived peptide fragment containing eight amino acid residues, coupled with a covalently bound iron-protoporphyrin IX group. It is widely studied for its peroxidase-like catalytic activity, enabling applications in biochemical assays, biosensors, and oxidative catalysis. Unlike full-length peroxidases (e.g., horseradish peroxidase), MP-8 lacks the proteinaceous protective structure, making it smaller (~1.5 kDa) and more accessible for modifications . Its sodium salt form enhances solubility in aqueous solutions, facilitating use in laboratory and industrial settings.
Properties
CAS No. |
104780-81-6 |
|---|---|
Molecular Formula |
C68Fe1H87N15O17S2 |
Molecular Weight |
1506.48 |
Origin of Product |
United States |
Comparison with Similar Compounds
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